Fulvestrant Beta-Isomer
Fulvestrant Beta-Isomer
Brand Name:
Vulcanchem
CAS No.:
407577-53-1
VCID:
VC0195137
InChI:
InChI=1S/C32H47F5O3S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-41(40)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-29,38-39H,2-10,13-20H2,1H3/t22-,26+,27-,28-,29+,30-,41?/m0/s1
SMILES:
CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F
Molecular Formula:
C32H47F5O3S
Molecular Weight:
606.79
Fulvestrant Beta-Isomer
CAS No.: 407577-53-1
Impurities
VCID: VC0195137
Molecular Formula: C32H47F5O3S
Molecular Weight: 606.79
Purity: > 95%
| CAS No. | 407577-53-1 |
|---|---|
| Product Name | Fulvestrant Beta-Isomer |
| Molecular Formula | C32H47F5O3S |
| Molecular Weight | 606.79 |
| IUPAC Name | (7S,8R,9S,13S,14S,17S)-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C32H47F5O3S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-41(40)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-29,38-39H,2-10,13-20H2,1H3/t22-,26+,27-,28-,29+,30-,41?/m0/s1 |
| SMILES | CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F |
| Appearance | Off-White to Pale Beige Solid |
| Melting Point | 67-71°C |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (7β,17β)-7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene-3,17-diol; Fulvestrant Impurity A |
| PubChem Compound | 71317003 |
| Last Modified | Dec 05 2021 |
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